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Compound of Interest

Compound Name: MptpB-IN-1

Cat. No.: B12423013 Get Quote

Disclaimer: This document provides essential safety and logistical guidance for handling

MptpB-IN-1 based on general laboratory safety principles and data for similar chemical

compounds. A specific Safety Data Sheet (SDS) for MptpB-IN-1 is not publicly available.

Therefore, it is imperative to supplement this guidance with a thorough risk assessment and to

adhere to all institutional and national safety regulations.

MptpB-IN-1 is a potent, orally active inhibitor of Mycobacterium tuberculosis protein-tyrosine-

phosphatase B (MptpB), a key virulence factor.[1][2] Its use in research necessitates stringent

safety protocols to protect laboratory personnel from potential exposure.

Quantitative Data Summary
The following table summarizes key information for MptpB-IN-1. Due to the lack of a specific

SDS, hazard classifications are based on general principles for potent enzyme inhibitors and

isoxazole-based compounds.
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Identifier Value Source/Comment

Chemical Name MptpB-IN-1 -

Molecular Formula C₁₇H₁₁Cl₂NO₄ MedchemExpress

CAS Number 2244622-44-2 MedchemExpress

Chemical Class Isoxazole derivative

The isoxazole ring is a

common moiety in bioactive

compounds.[3][4][5]

Known Hazards

Potent enzyme inhibitor. Full

toxicological properties are

unknown. Assumed to be

hazardous.

Caution is advised as with all

potent, biologically active small

molecules.

Storage
Store at -20°C for long-term

storage.

General recommendation for

potent inhibitors to ensure

stability.

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is mandatory to prevent accidental exposure. The required

level of PPE will depend on the specific handling procedure.
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Task
Required Personal

Protective Equipment
Rationale

General Handling (Solutions)

• Nitrile gloves (double-gloving

recommended)• Safety

glasses with side shields• Lab

coat

Protects against skin contact

and splashes.

Handling Powdered

Compound

• Nitrile gloves (double-gloving

recommended)• Chemical

splash goggles• Full-face

respirator with appropriate

particulate filter (e.g., N95 or

higher)• Disposable gown or

coveralls

Minimizes inhalation of fine

particles and prevents skin and

clothing contamination.

High-Risk Procedures (e.g.,

sonication, vortexing)

• All PPE for handling

powdered compound• Face

shield

Provides an additional layer of

protection against aerosols

and splashes.

Operational Plan for Handling MptpB-IN-1
A systematic workflow is crucial for the safe handling of this potent compound. All procedures

involving MptpB-IN-1, especially in its powdered form, should be conducted in a designated

area, such as a chemical fume hood or a biological safety cabinet if working with infectious

agents.

Experimental Protocols: Step-by-Step Guidance
Preparation and Weighing:

Before starting, ensure all necessary PPE is worn correctly.

Conduct all weighing of the powdered MptpB-IN-1 within a certified chemical fume hood.

Use anti-static weigh boats and tools to minimize powder dispersal.

Prepare only the required amount of stock solution for the experiment to minimize waste.
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Solution Preparation:

Add the solvent to the weighed MptpB-IN-1 powder slowly and carefully to avoid

splashing.

Ensure the container is securely capped before mixing or vortexing.

If sonication is required, perform this within the fume hood.

Experimental Use:

Clearly label all solutions containing MptpB-IN-1.

When adding the inhibitor to cell cultures or reaction mixtures, use appropriate pipetting

techniques to avoid generating aerosols.

Keep containers with MptpB-IN-1 solutions covered when not in immediate use.

Mandatory Visualization: Safe Handling Workflow

Preparation Experimentation Cleanup & Disposal

Don Appropriate PPE Weigh Powder in Fume Hood
Proceed

Dissolve in Solvent
Proceed

Conduct Experiment
Proceed

Decontaminate Surfaces & Equipment
Complete

Dispose of Waste
Proceed

Click to download full resolution via product page

Caption: Workflow for the safe handling of MptpB-IN-1.

Disposal Plan
Proper disposal of MptpB-IN-1 and all contaminated materials is critical to prevent

environmental contamination and ensure regulatory compliance.

Solid Waste:
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All solid waste, including contaminated gloves, weigh paper, pipette tips, and disposable

gowns, must be collected in a dedicated, clearly labeled hazardous waste container.

This container should be sealed and stored in a designated area until collection by the

institution's environmental health and safety (EHS) department.

Liquid Waste:

All liquid waste containing MptpB-IN-1, including unused stock solutions and experimental

media, must be collected in a separate, leak-proof, and clearly labeled hazardous waste

container.

Do not pour any liquid waste containing MptpB-IN-1 down the drain.

If the experimental procedures involve Mycobacterium tuberculosis, all liquid waste must

be decontaminated according to institutional biosafety protocols before being collected as

chemical waste. This may involve treatment with an appropriate disinfectant or autoclaving

if the container is suitable.

Decontamination of Labware:

All reusable glassware and equipment that has come into contact with MptpB-IN-1 should

be decontaminated.

Rinse the contaminated items with a suitable solvent (e.g., ethanol or acetone) within a

fume hood.

Collect the rinse solvent as hazardous liquid waste.

Following the solvent rinse, wash the labware with soap and water.

Spill Management:

In the event of a spill, evacuate the immediate area.

Wearing appropriate PPE, contain the spill with an inert absorbent material (e.g.,

vermiculite or sand).
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Carefully collect the absorbent material and place it in the designated solid hazardous

waste container.

Clean the spill area with a suitable solvent, collecting all cleaning materials as hazardous

waste.

Report the spill to the laboratory supervisor and the institutional EHS office.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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